Researchers using short-chain methoxy analogs face precipitation and poor non-polar solubility. 3-Butoxy-5-(trifluoromethyl)phenol resolves this via its butoxy tail: • Increases membrane permeability and tissue partitioning for lipophilic SAR. • Ensures high solubility in hydrocarbons, avoiding precipitation in continuous flow. • Balanced meta-substitution allows mild base activation for etherification and coupling. Sourced with verified purity, shipped globally.
3-Butoxy-5-(trifluoromethyl)phenol (CAS: 1881328-69-3) is a highly specialized 1,3,5-trisubstituted aromatic building block that combines a reactive phenolic core with an electron-withdrawing trifluoromethyl (-CF3) group and a lipophilic butoxy (-O-Bu) chain. In chemical procurement and material selection, this compound is prioritized when standard fluorinated phenols lack the necessary organic solubility, or when downstream applications require a specific steric volume and high partition coefficient [1]. The meta-relationship of the substituents ensures a balanced electronic distribution, making the phenolic hydroxyl group highly responsive to mild base activation for subsequent etherification, esterification, or cross-coupling reactions in pharmaceutical and advanced materials synthesis [2].
Substituting 3-butoxy-5-(trifluoromethyl)phenol with its more common and often cheaper analog, 3-methoxy-5-(trifluoromethyl)phenol, fundamentally alters the physicochemical profile of the resulting intermediates. The absence of the four-carbon butoxy chain drastically reduces the molecule's lipophilicity and alters its phase behavior, leading to inferior solubility in non-polar hydrocarbon solvents used in large-scale extractions or continuous flow chemistry [1]. Furthermore, in medicinal chemistry and agrochemical formulation, replacing the butoxy group with a methoxy group typically results in a loss of target tissue partitioning and membrane permeability, rendering the generic substitute functionally inadequate for lipophilicity-driven structure-activity relationship (SAR) optimization [2].
The length of the alkoxy chain on the fluorinated phenol core directly dictates the partition coefficient. Based on established Hansch substituent constants, the transition from a methoxy group to a butoxy group adds three methylene units, systematically increasing the lipophilicity. This structural modification provides a calculated LogP (cLogP) increase of approximately +1.5 units compared to the methoxy baseline [1]. This enhancement is critical for overcoming poor cell membrane permeability in early-stage drug discovery.
| Evidence Dimension | Calculated Partition Coefficient (cLogP) |
| Target Compound Data | Estimated +1.5 LogP units higher than methoxy analog |
| Comparator Or Baseline | 3-Methoxy-5-(trifluoromethyl)phenol |
| Quantified Difference | +1.5 cLogP units |
| Conditions | Standard computational chemoinformatics models (Hansch-Leo fragment approach) |
Procuring the butoxy variant is essential for SAR campaigns requiring high lipophilicity to cross lipid bilayers or bind to hydrophobic protein pockets.
The presence of the strongly electron-withdrawing -CF3 group at the meta position significantly alters the acidity of the phenol compared to non-fluorinated analogs. Applying Hammett equation principles (where σ_meta for CF3 is +0.43 and ρ for phenol ionization is 2.11), the -CF3 group lowers the pKa of the phenolic proton by approximately 0.9 units relative to 3-butoxyphenol [1]. This increased acidity allows for complete deprotonation and subsequent nucleophilic activation using milder bases (e.g., potassium carbonate instead of sodium hydride).
| Evidence Dimension | Phenolic pKa (Acidity) |
| Target Compound Data | pKa lowered by ~0.9 units |
| Comparator Or Baseline | 3-Butoxyphenol (non-fluorinated baseline) |
| Quantified Difference | 0.9 pKa unit reduction |
| Conditions | Aqueous/organic solvent mixtures under standard basic activation conditions |
Allows process chemists to utilize milder, safer bases during large-scale etherification or cross-coupling, reducing hazardous reagent procurement.
For industrial scale-up, particularly in continuous flow reactors, precursor solubility in non-polar solvents is a strict operational requirement. The extended C4 aliphatic chain of 3-butoxy-5-(trifluoromethyl)phenol disrupts crystal lattice packing energy and enhances favorable interactions with aliphatic and aromatic hydrocarbon solvents. This results in an estimated 3- to 5-fold increase in solubility in solvents like heptane or toluene compared to the rigid, less lipophilic 3-methoxy-5-(trifluoromethyl)phenol [1].
| Evidence Dimension | Hydrocarbon Solvent Solubility |
| Target Compound Data | High solubility in heptane/toluene |
| Comparator Or Baseline | 3-Methoxy-5-(trifluoromethyl)phenol (prone to precipitation) |
| Quantified Difference | Estimated 3x - 5x higher solubility limit |
| Conditions | Standard ambient temperature (20-25 °C) in non-polar process solvents |
Prevents reactor fouling and line blockages in continuous flow manufacturing, directly lowering operational downtime and solvent volume requirements.
Utilizing the high cLogP and metabolic stability provided by the butoxy and -CF3 groups for developing lipophilic enzyme inhibitors or receptor antagonists where shorter-chain analogs fail to achieve necessary cellular permeability [1].
Serving as a specialized monomer for low-surface-energy coatings or liquid crystal dopants, where the butoxy tail provides necessary free volume and phase stability that cannot be achieved with rigid methoxy derivatives [2].
Acting as a highly soluble phenolic precursor in automated flow setups where the precipitation of less soluble intermediates (such as those derived from 3-methoxy-5-(trifluoromethyl)phenol) must be strictly avoided to maintain process continuity and throughput [3].